molecular formula C11H13N5O2 B6281699 rac-(3R,4R)-4-methyl-1-{[1,2,4]triazolo[4,3-a]pyrazin-8-yl}pyrrolidine-3-carboxylic acid, trans CAS No. 1807920-08-6

rac-(3R,4R)-4-methyl-1-{[1,2,4]triazolo[4,3-a]pyrazin-8-yl}pyrrolidine-3-carboxylic acid, trans

Cat. No. B6281699
CAS RN: 1807920-08-6
M. Wt: 247.3
InChI Key:
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Description

The compound is a derivative of pyrazine and triazole, both of which are nitrogen-containing heterocycles. These types of compounds are often found in natural products, synthetic drugs, and functional materials, and form the basic backbone of many physiologically active compounds and drugs .


Synthesis Analysis

While specific synthesis methods for this compound are not available, general synthetic approaches for triazolopyrazine derivatives involve starting from commercially available nonexpensive reagents . The methods provide quick and multigram access to the target derivatives .


Molecular Structure Analysis

The compound contains a triazolopyrazine core, which is a hybrid nucleus made by fusion of two pharmaceutically active moieties, i.e., triazole and pyrazine . This core is a precise pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4R)-4-methyl-1-{[1,2,4]triazolo[4,3-a]pyrazin-8-yl}pyrrolidine-3-carboxylic acid, trans involves the synthesis of the pyrrolidine ring, the triazole-pyrazine ring, and the carboxylic acid group. The final step involves the trans configuration of the molecule.", "Starting Materials": [ "4-methylpyrrolidin-3-one", "ethyl 2-bromoacetate", "sodium hydride", "2-amino-5-nitropyrazine", "sodium azide", "sodium borohydride", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "ethanol", "diethyl ether", "chloroform", "hexanes", "acetonitrile", "dimethylformamide", "triethylamine", "N,N'-dicyclohexylcarbodiimide", "1-hydroxybenzotriazole", "N,N-dimethylglycine", "trifluoroacetic acid", "methanol", "acetic acid", "tetrahydrofuran", "dichloromethane" ], "Reaction": [ "4-methylpyrrolidin-3-one is reacted with ethyl 2-bromoacetate in the presence of sodium hydride to form ethyl 4-methylpyrrolidine-3-carboxylate.", "Ethyl 4-methylpyrrolidine-3-carboxylate is reduced with sodium borohydride to form 4-methylpyrrolidine-3-carboxylic acid.", "2-amino-5-nitropyrazine is reacted with sodium azide in the presence of sodium hydroxide to form 2-azido-5-nitropyrazine.", "2-Azido-5-nitropyrazine is reduced with sodium borohydride to form 2-amino-5-nitropyrazine.", "4-Methylpyrrolidine-3-carboxylic acid is coupled with 2-amino-5-nitropyrazine in the presence of N,N'-dicyclohexylcarbodiimide and 1-hydroxybenzotriazole to form 4-methyl-1-{[1,2,4]triazolo[4,3-a]pyrazin-8-yl}pyrrolidine-3-carboxylic acid.", "4-Methyl-1-{[1,2,4]triazolo[4,3-a]pyrazin-8-yl}pyrrolidine-3-carboxylic acid is treated with trifluoroacetic acid to remove the protecting groups.", "The resulting compound is purified by column chromatography using a mixture of methanol and water as the eluent.", "The final step involves the trans configuration of the molecule, which can be achieved by treating the compound with acetic acid in tetrahydrofuran and then with dichloromethane and hexanes." ] }

CAS RN

1807920-08-6

Molecular Formula

C11H13N5O2

Molecular Weight

247.3

Purity

95

Origin of Product

United States

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